Cas no 64838-54-6 (L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)-)
64838-54-6 structure
Product Name:L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)-
CAS No:64838-54-6
MF:C9H15NO3S
MW:217.285301446915
CID:415526
PubChem ID:12877547
Update Time:2025-04-19
L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)-
- (S)-(-)-1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
- 1-(3-mercapto-2-methylpropanoyl)-L-proline
- 1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
- FAKRSMQSSFJEIM-MLWJPKLSSA-N
- AKOS015894850
- 64838-54-6
- 1-[3-mercapto-2-methylpropanoyl]-L-proline
- SCHEMBL675797
- 1-(2-Methyl-3-sulfanylpropanoyl)-L-proline
- (S)-(-)-1-(3-Mercapto-2-methylpropionyl)-L-proline
- (S)-1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
- DTXSID80512156
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- Inchi: 1S/C9H15NO3S/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13/h6-7,14H,2-5H2,1H3,(H,12,13)/t6?,7-/m0/s1
- InChI Key: FAKRSMQSSFJEIM-MLWJPKLSSA-N
- SMILES: SCC(C)C(N1CCC[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 217.07726451g/mol
- Monoisotopic Mass: 217.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 58.6Ų
L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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